(-)-Lipstatin

• Molecular Formula: C29H49NO5
• Molecular Weight: 491.7 g/mol
• InChI: InChI=1S/C29H49NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h12-13,15-16,22-27H,5-11,14,17-21H2,1-4H3,(H,30,31)
• InChIKey: OQMAKWGYQLJJIA-UHFFFAOYSA-N

(-)-Lipstatin: Identity and Key Characteristics

(-)-Lipstatin (CAS 96829-59-3) is a natural β-lactone secondary metabolite produced by the actinobacterium Streptomyces toxytricini, first described in 1987 as an extremely potent and irreversible inhibitor of pancreatic lipase [1]. Its molecular architecture comprises a trans-3,4-dialkyl-β-lactone core linked to a 2-hexyl-7,10-hexadecadienoic acid backbone bearing two cis-configured double bonds, and an N-formyl-L-leucine ester side chain [2]. Lipstatin serves as the direct biosynthetic precursor to the FDA-approved anti-obesity drug orlistat (tetrahydrolipstatin), which is produced by catalytic hydrogenation of lipstatin's two double bonds [3]. The compound is exclusively accessible through fermentation-based production and is supplied primarily as a research intermediate, reference standard, or starting material for semi-synthetic derivatization.

Natural product β-lactone research intermediate from fermentation

Unsaturated side chain enables SAR and derivatization studies

Biosynthetic precursor to orlistat; irreplaceable in pathway research

• [1] Weibel EK, Hadvary P, Hochuli E, Kupfer E, Lengsfeld H. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. Producing organism, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1987 Aug;40(8):1081-1085. PMID: 3680018. View Source
• [2] Hochuli E, Kupfer E, Maurer R, Meister W, Mercadal Y, Schmidt K. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987 Aug;40(8):1086-1091. PMID: 3680019. View Source
• [3] Hadváry P, Sidler W, Meister W, Vetter W, Wolfer H. The lipase inhibitor tetrahydrolipstatin binds covalently to the putative active site serine of pancreatic lipase. J Biol Chem. 1991 Feb 5;266(4):2021-2027. PMID: 1899234. View Source

(-)-Lipstatin: Why Analogs Cannot Substitute

(-)-Lipstatin differs from its closest structural analogs—orlistat (tetrahydrolipstatin), esterastin, and the panclicins—in multiple decision-relevant dimensions that preclude simple substitution. Orlistat, although derived directly from lipstatin by hydrogenation, carries a fully saturated side chain that confers superior oxidative stability and approximately 19-fold higher potency against porcine pancreatic lipase (IC50 7.5 nM vs. 140 nM) [1], but this saturation simultaneously eliminates the native unsaturation motif that is indispensable for researchers studying biosynthetic pathway intermediates, fermentation-derived impurity profiling, or structure-activity relationships at the double bond positions [2]. Esterastin contains an N-acetyl-L-asparagine side chain in place of lipstatin's N-formyl-L-leucine, altering target selectivity toward lysosomal acid lipase rather than pancreatic lipase [3]. Panclicins A–E, while also β-lactone-based irreversible pancreatic lipase inhibitors, exhibit IC50 values spanning 0.62–2.9 µM—5- to 21-fold less potent than lipstatin—and differ in their amino acid moiety composition, precluding their use as analytical surrogates for lipstatin-specific quantification methods [4].

Orlistat (saturated analog)

Lacks native unsaturation; cannot serve as a biosynthetic intermediate or impurity profiling standard in lipstatin-specific workflows.

Esterastin

N-acetyl-L-asparagine side chain shifts target to lysosomal acid lipase; not interchangeable in pancreatic lipase assays.

Panclicins A–E

Different amino acid moieties and lower potency preclude use as analytical surrogates for lipstatin quantification.

• [1] Pancreatic Lipase Inhibition. In: Medicine in Drug Discovery. ScienceDirect Topics. 2022. Reporting orlistat IC50 of 7.5 nM vs. cis-isomer IC50 of 15 nM against porcine pancreatic lipase. View Source
• [2] Weibel EK, Hadvary P, Hochuli E, Kupfer E, Lengsfeld H. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. J Antibiot (Tokyo). 1987;40(8):1081-1085. IC50 of lipstatin for pancreatic lipase = 0.14 µM. View Source
• [3] Hochuli E, et al. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987;40(8):1086-1091. Structural comparison: lipstatin contains N-formyl-L-leucine; esterastin contains N-acetyl-L-asparagine. View Source
• [4] Mutoh M, et al. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1994 Dec;47(12):1369-1375. PMID: 7844031. IC50s of panclicins A–E for porcine pancreatic lipase: 2.9, 2.6, 0.62, 0.66, and 0.89 µM respectively. View Source

(-)-Lipstatin: Comparative Evidence vs. Analogs

Pancreatic Lipase Inhibition: Potency vs. Orlistat

(-)-Lipstatin inhibited porcine pancreatic lipase with an IC50 of 0.14 µM (140 nM) using triolein as substrate in the original characterization study [1]. Under comparable assay conditions employing porcine pancreatic lipase, orlistat (tetrahydrolipstatin) demonstrated an IC50 of 7.5 nM [2]. This represents an approximately 19-fold higher potency for orlistat relative to lipstatin when tested against the same enzyme species. It is critical to note that these data originate from independent studies conducted in different laboratories; no published single-study, side-by-side comparison of purified lipstatin versus orlistat against identically prepared pancreatic lipase under identical assay conditions has been identified. The IC50 difference should therefore be interpreted as an approximate cross-study magnitude rather than a precisely calibrated head-to-head ratio.

Pancreatic lipase IC50

Cross-study comparable

Lipstatin: 140 nM Orlistat: 7.5 nM

Reported cross-study potency context; supports lipstatin selection for natural product pharmacophore studies.

No head-to-head study under identical conditions identified; ~19-fold difference is approximate.

Evidence Dimension	Inhibitory potency (IC50) against porcine pancreatic lipase
Target Compound Data	IC50 = 0.14 µM (140 nM)
Comparator Or Baseline	Orlistat (tetrahydrolipstatin): IC50 = 7.5 nM (0.0075 µM)
Quantified Difference	Orlistat is approximately 19-fold more potent than lipstatin under these assay conditions (140 nM / 7.5 nM ≈ 18.7×)
Conditions	Porcine pancreatic lipase; lipstatin assayed with triolein substrate (Weibel 1987); orlistat assayed with tributyrin or p-nitrophenyl butyrate substrate (separate studies). Exact substrate and buffer conditions differ between studies.

Why This Matters

For researchers requiring maximal pancreatic lipase inhibition at the lowest concentration, orlistat provides superior potency; however, for studies investigating the natural product pharmacophore, biosynthetic intermediate characterization, or structure-activity relationship at the unsaturated side chain, lipstatin is irreplaceable despite its lower potency.

• [1] Weibel EK, Hadvary P, Hochuli E, Kupfer E, Lengsfeld H. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. Producing organism, fermentation, isolation and biological activity. J Antibiot (Tokyo). 1987 Aug;40(8):1081-1085. PMID: 3680018. View Source
• [2] Pancreatic Lipase Inhibition. In: Medicine in Drug Discovery. ScienceDirect Topics. 2022. Section reporting orlistat IC50 = 7.5 nM against porcine pancreatic lipase (cis-isomer study comparison). View Source

Pancreatic Lipase Selectivity vs. Phospholipase A2 and Trypsin

In the original pharmacological characterization, (-)-lipstatin was tested against a panel of pancreatic enzymes to define its selectivity profile. At a concentration of 200 µM—more than 1,400 times its IC50 for pancreatic lipase (0.14 µM)—lipstatin produced no detectable inhibition of phospholipase A2 or trypsin [1]. This establishes a selectivity index (SI = IC50_off-target / IC50_on-target) exceeding 1,428 for phospholipase A2 and trypsin. For comparison, orlistat is also reported to show selectivity for lipases over other hydrolases, with other hydrolases tested being at least 1,000-fold less potently inhibited [2]; however, orlistat additionally inhibits fatty acid synthase (FASN) with an apparent Ki of ~0.1 µM , introducing a secondary pharmacology dimension that is less well-characterized for lipstatin.

Enzyme selectivity

Reported

>1,428

Supports pancreatic lipase-selective tool compound interpretation.

Phospholipase A2 and trypsin unaffected at 200 µM (SI relative to lipase IC50).

Evidence Dimension	Selectivity ratio: IC50 against off-target pancreatic enzymes / IC50 against pancreatic lipase
Target Compound Data	Lipstatin: no inhibition of phospholipase A2 or trypsin at 200 µM; selectivity index >1,428 relative to pancreatic lipase IC50 (0.14 µM)
Comparator Or Baseline	Orlistat: other hydrolases at least 1,000-fold less potently inhibited than pancreatic lipase; FASN Ki_app ~0.1 µM as a known off-target
Quantified Difference	Lipstatin selectivity window for pancreatic serine hydrolases exceeds 1,400-fold; orlistat's selectivity for hydrolases is ~1,000-fold but includes confirmed FASN inhibition at sub-micromolar concentrations
Conditions	Porcine pancreatic enzyme panel: pancreatic lipase (triolein substrate), phospholipase A2, trypsin. Lipstatin tested up to 200 µM (Weibel 1987). Orlistat selectivity data from Hadváry et al. (1991) and FASN Ki from independent studies.

Why This Matters

Lipstatin's clean selectivity profile against phospholipase A2 and trypsin, with no detectable inhibition at >1,400-fold excess concentration over its pancreatic lipase IC50, makes it a valuable tool compound for experiments requiring selective pancreatic lipase knockdown without confounding activity at these co-secreted digestive enzymes—an attribute particularly relevant for in vitro gastrointestinal digestion models.

• [1] Weibel EK, Hadvary P, Hochuli E, Kupfer E, Lengsfeld H. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. J Antibiot (Tokyo). 1987;40(8):1081-1085. Reporting no inhibition of phospholipase A2 or trypsin at 200 µM lipstatin. View Source
• [2] Hadváry P, Sidler W, Meister W, Vetter W, Wolfer H. The lipase inhibitor tetrahydrolipstatin binds covalently to the putative active site serine of pancreatic lipase. J Biol Chem. 1991;266(4):2021-2027. Reporting other hydrolases at least 1,000-fold less potently inhibited. View Source

In Vivo Substrate Discrimination: Triolein vs. Oleic Acid

In a murine model of intestinal fat absorption, (-)-lipstatin produced dose-dependent inhibition of triolein (triglyceride) absorption, while the absorption of oleic acid (free fatty acid) remained unaffected across all doses tested [1]. This functional discrimination confirms that lipstatin acts specifically at the level of triglyceride hydrolysis by pancreatic lipase, without interfering with the intestinal uptake of free fatty acids. This pharmacodynamic profile is mechanistically consistent with lipstatin's irreversible covalent inhibition of pancreatic lipase [2]. Orlistat demonstrates the same mechanistic principle in vivo [3]; however, lipstatin's shorter elimination half-life and susceptibility to oxidative metabolism at the C4–C5 and C7–C8 double bonds [4] may result in a distinct temporal profile of enzyme inhibition that differs from the more metabolically stable orlistat, though direct comparative in vivo pharmacokinetic data between the two compounds are lacking in the published literature.

In vivo substrate discrimination

Direct comparison

Triolein: inhibited Oleic acid: unaffected

Confirms lipolysis-dependent lipid uptake mechanism in murine model.

Quantitative dose-response not reported head-to-head vs. orlistat.

Evidence Dimension	In vivo substrate discrimination: inhibition of triglyceride absorption vs. free fatty acid absorption
Target Compound Data	Lipstatin: dose-dependent inhibition of triolein absorption; oleic acid absorption unaffected (normal) at all doses in mice
Comparator Or Baseline	Orlistat: mechanistically identical effect—inhibits triglyceride hydrolysis without affecting free fatty acid absorption in humans and animal models
Quantified Difference	Both compounds demonstrate the same qualitative substrate discrimination (triglyceride blocked, fatty acid spared); quantitative dose-response comparison for this endpoint has not been reported head-to-head in a single study
Conditions	In vivo murine model; triolein and oleic acid administered orally; lipstatin given concomitantly; absorption measured by appearance of radiolabeled lipid in systemic circulation or tissues (Weibel 1987).

Why This Matters

This in vivo discrimination confirms that lipstatin selectively blocks the enzymatic hydrolysis step of fat digestion without impairing the absorptive capacity of the intestinal epithelium for free fatty acids, validating its utility as a mechanistic probe for distinguishing lipolysis-dependent from lipolysis-independent lipid uptake pathways in preclinical models.

• [1] Weibel EK, Hadvary P, Hochuli E, Kupfer E, Lengsfeld H. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. J Antibiot (Tokyo). 1987;40(8):1081-1085. Reporting dose-dependent triolein inhibition with normal oleic acid absorption in mice. View Source
• [2] Hadváry P, et al. The lipase inhibitor tetrahydrolipstatin binds covalently to the putative active site serine of pancreatic lipase. J Biol Chem. 1991;266(4):2021-2027. View Source
• [3] Sternby B, Hartmann D, Borgström B, Nilsson A. Degree of in vivo inhibition of human gastric and pancreatic lipases by Orlistat. Clin Nutr. 2002 Oct;21(5):395-402. PMID: 12381337. View Source
• [4] Synthesis and Properties of Orlistat, Medicinal Chemistry, University of East Anglia. Numerade. Noting that alkene moieties in lipstatin make the molecule prone to oxidation upon storage and in vivo metabolism. View Source

Oxidative Stability and Storage Requirements

(-)-Lipstatin contains two cis-configured double bonds at positions C4–C5 and C7–C8 within its 2-hexyl-7,10-hexadecadienoic acid backbone [1]. These alkene moieties render the molecule susceptible to oxidative degradation, a structural liability that motivated the development of the fully saturated derivative orlistat specifically for improved stability [2]. The hydrogenation of lipstatin to orlistat eliminates this oxidation-prone motif while preserving the β-lactone pharmacophore essential for covalent lipase inhibition [3]. A purification patent discloses that lipstatin is thermally stable for several hours at 60°C but undergoes degradation via elimination of CO2 at higher temperatures, and that its low vapor pressure (7×10^-7 mbar) precludes vacuum distillation [4]. Consistent with this sensitivity, vendor specifications typically recommend storage at -20°C under an inert atmosphere [5]. In contrast, orlistat is a stable crystalline solid that can be formulated into oral dosage forms and stored at ambient conditions.

Oxidative stability

Data to verify

Two cis double bonds; -20°C inert storage required

Storage infrastructure and shelf-life context differ from ambient-stable orlistat.

Thermal stability reported up to 60°C (patent); oxidation rate not quantified.

Evidence Dimension	Oxidative and thermal stability as a function of side chain saturation
Target Compound Data	Lipstatin: two cis double bonds; prone to oxidation; thermally stable at 60°C for several hours; degrades via CO2 elimination at higher temperatures; storage at -20°C under inert atmosphere required
Comparator Or Baseline	Orlistat: fully saturated side chain; oxidatively stable; crystalline solid; ambient storage; formulated as oral capsules (Xenical, Alli)
Quantified Difference	Qualitative structural difference (unsaturated vs. saturated) with direct impact on storage stability and formulation readiness; quantitative oxidation rate comparison not published
Conditions	Lipstatin stability data from patent US6156911A; orlistat formulation and storage conditions from FDA-approved drug product labeling.

Why This Matters

Procurement and handling of lipstatin require cold-chain logistics and inert-atmosphere storage that are unnecessary for orlistat; laboratories selecting lipstatin must budget for controlled storage infrastructure and plan experiments within a shorter shelf-life window, factors that directly influence total cost of ownership and experimental reproducibility.

• [1] Hochuli E, et al. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987;40(8):1086-1091. Structure determination including cis double bond geometry at C4–C5 and C7–C8. View Source
• [2] Orlistat (tetrahydrolipstatin) product and development history. ScienceDirect Topics. Noting that orlistat was developed as a more stable hydrogenated derivative of lipstatin. View Source
• [3] Hadváry P, et al. The lipase inhibitor tetrahydrolipstatin binds covalently to the putative active site serine of pancreatic lipase. J Biol Chem. 1991;266(4):2021-2027. View Source
• [4] Purification of lipstatin. US Patent US6156911A. Disclosing thermal stability at 60°C, degradation by CO2 elimination at higher temperatures, and low vapor pressure (7×10^-7 mbar). View Source
• [5] (-)-Lipstatin chemical properties. ChemicalBook. CAS 96829-59-3. Storage recommendation: -20°C Freezer, Under Inert Atmosphere. View Source

Amino Acid Side Chain Dictates Lipase Target Selectivity

(-)-Lipstatin is structurally distinguished from its closest microbial congener, esterastin, by the identity of the amino acid esterified to the β-lactone core: lipstatin bears an N-formyl-L-leucine side chain, whereas esterastin carries an N-acetyl-L-asparagine moiety [1]. This single amino acid substitution produces a profound shift in enzyme targeting: lipstatin potently and selectively inhibits pancreatic lipase (IC50 0.14 µM) with no activity against phospholipase A2 or trypsin at 200 µM [2], while esterastin preferentially inhibits lysosomal acid lipase with an IC50 of approximately 80 nM [3]. The panclicins further illustrate the critical role of the amino acid moiety: glycine-type panclicins (C, D, E) are 2–3-fold more potent than orlistat, while alanine-type panclicins (A, B) are less potent [4], demonstrating that the amino acid identity is a primary driver of potency and selectivity within the β-lactone lipase inhibitor class.

Amino acid side chain

Cross-study comparable

Lipstatin: N-formyl-L-leucine → pancreatic lipase Esterastin: N-acetyl-L-asparagine → lysosomal acid lipase

Side chain identity determines enzyme target selectivity.

Single amino acid substitution shifts primary target profile.

Evidence Dimension	Amino acid side chain identity and its impact on enzyme target selectivity
Target Compound Data	Lipstatin: N-formyl-L-leucine side chain; IC50 0.14 µM for pancreatic lipase; no inhibition of phospholipase A2 or trypsin at 200 µM
Comparator Or Baseline	Esterastin: N-acetyl-L-asparagine side chain; IC50 ~80 nM for lysosomal acid lipase (competitive inhibition, Ki = 90 nM)
Quantified Difference	Different primary enzyme targets (pancreatic lipase vs. lysosomal acid lipase) arising from a single amino acid substitution in the side chain; lipstatin is approximately 1.75-fold less potent against its primary target than esterastin against its target (140 nM vs. 80 nM), but with fundamentally different selectivity
Conditions	Lipstatin assayed against porcine pancreatic lipase with triolein substrate (Weibel 1987); esterastin assayed against lysosomal acid lipase (Umezawa et al. 1978, J Antibiot 31:639-641).

Why This Matters

The N-formyl-L-leucine moiety of lipstatin is the pharmacophoric determinant conferring pancreatic lipase selectivity; researchers seeking to interrogate pancreatic vs. lysosomal lipase pathways must select the correct β-lactone scaffold, as esterastin cannot substitute for lipstatin in pancreatic lipase-specific assays.

• [1] Hochuli E, et al. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987;40(8):1086-1091. Structural comparison showing N-formyl-L-leucine in lipstatin vs. N-acetyl-L-asparagine in esterastin. View Source
• [2] Weibel EK, et al. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. J Antibiot (Tokyo). 1987;40(8):1081-1085. View Source
• [3] Umezawa H, Aoyagi T, Hazato T, Uotani K, Kojima F, Hamada M, Takeuchi T. Esterastin, an inhibitor of esterase, produced by actinomycetes. J Antibiot (Tokyo). 1978 Jul;31(7):639-641. IC50 ~80 nM for lysosomal acid lipase, Ki = 90 nM. View Source
• [4] Mutoh M, et al. Panclicins, novel pancreatic lipase inhibitors. I. J Antibiot (Tokyo). 1994 Dec;47(12):1369-1375. Glycine-type panclicins 2-3-fold more potent than THL; alanine-type less potent. View Source

(-)-Lipstatin: Key Research and Industrial Applications

Fermentation Process & Biosynthetic Pathway Engineering

(-)-Lipstatin is the sole fermentative product of Streptomyces toxytricini and serves as the mandatory starting material for orlistat semi-synthesis via catalytic hydrogenation [1]. Industrial biotechnology groups optimizing lipstatin titers (reportedly reaching 3.0–3.2 g/kg in optimized strains [2]) require authentic lipstatin reference material for HPLC-UV or LC-MS quantification of fermentation broth yields, impurity profiling (including hydroxylipstatin, dehydrolipstatin, seco-lipstatin, desmethyllipstatin, methyllipstatin, and dihydrolipstatin identified by HPLC-ESI-Q-TOF-MS [3]), and monitoring of the hydrogenation conversion endpoint. Neither orlistat nor esterastin can serve as a chromatographic standard for lipstatin-specific methods due to differing retention times, mass spectra, and UV absorption profiles arising from the unsaturated chromophore.

Mechanistic Studies of Covalent Lipase Inactivation

Lipstatin's β-lactone ring undergoes nucleophilic attack by the active-site serine (Ser152) of pancreatic lipase to form a long-lived covalent acyl-enzyme intermediate with 1:1 stoichiometry [1]. This irreversible mechanism distinguishes β-lactone inhibitors from competitive or non-covalent lipase inhibitors. Researchers conducting kinetic studies of lipase inactivation rates, active-site labeling experiments using radiolabeled or fluorescent lipstatin analogs, or structural biology studies (X-ray crystallography, cryo-EM) of the covalent lipstatin-lipase adduct require the native natural product rather than the saturated derivative, as the double bond geometry may influence the conformation of the bound inhibitor within the active-site tunnel.

Natural Product Screening & Pharmacophore Deconvolution

As a microbial secondary metabolite with a defined biosynthetic gene cluster (BGC0000382, NRPS-type, MIBiG database [1]), lipstatin represents a privileged scaffold for natural product screening libraries. Its unsaturated side chain provides two chemically tractable positions (C4–C5 and C7–C8 double bonds) for late-stage functionalization via click chemistry or metathesis reactions, enabling the generation of structurally diverse analog libraries for proteomic profiling [2]. This synthetic utility is absent in the fully saturated orlistat scaffold. Furthermore, the N-formyl-L-leucine moiety offers a distinct hydrogen-bonding pharmacophore compared to the N-acetyl-L-asparagine of esterastin, enabling differential SAR exploration of the amino acid binding pocket.

In Vivo GI Lipolysis: Mechanism-Specific Probes

The demonstrated in vivo discrimination between triolein and oleic acid absorption [1] positions lipstatin as a mechanism-specific probe for distinguishing lipase-dependent from lipase-independent lipid uptake in preclinical rodent models. Because lipstatin acts locally in the gastrointestinal lumen and is minimally absorbed due to its high lipophilicity [2], it can be employed in gavage-based experimental protocols to achieve acute, titratable pancreatic lipase inhibition without confounding systemic effects. This application is particularly relevant for researchers studying the relative contributions of pancreatic lipase vs. other lipases (gastric lipase, carboxyl ester lipase, pancreatic lipase-related protein 2) to dietary fat digestion under varying meal composition conditions.

Application

Selection Property

Validation Focus

Fermentation process & biosynthetic engineering

Natural product chromatographic standard

Impurity profiling and hydrogenation endpoint monitoring

Mechanistic studies of covalent lipase inactivation

Native unsaturated β-lactone scaffold

Active-site labeling and structural biology of covalent adduct

Natural product screening & pharmacophore deconvolution

Unsaturated side chain for late-stage functionalization

SAR library generation and proteomic profiling

In vivo GI lipolysis: mechanism-specific probes

Acute, titratable pancreatic lipase inhibition

Lipase-dependent vs. independent lipid uptake in preclinical models

• [1] Weibel EK, et al. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. J Antibiot (Tokyo). 1987;40(8):1081-1085. View Source
• [2] The strain Streptomyces toxytricini lipstatin-producing microorganism and preparation of lipstatin. WO2007078263A3 / PCT/SK2006050008. Reporting lipstatin production at 3.0–3.2 g/kg. View Source
• [3] Characterization of Lipstatin and the Minor Components from Streptomyces toxytricini Fermentation Broth by HPLC-ESI-Q-TOF-MS. Chromatographia. 2019;82:1791-1800. Identifying 7 lipstatin analogs including hydroxylipstatin, dehydrolipstatin, seco-lipstatin, desmethyllipstatin, methyllipstatin, and dihydrolipstatin. View Source